Cas no 1369096-46-7 (5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid)
5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
- Z2510259477
- 5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid
-
- MDL: MFCD22065833
- Inchi: 1S/C9H10N2O2/c12-9(13)6-1-2-8-7(3-6)4-10-5-11-8/h4-6H,1-3H2,(H,12,13)
- InChI Key: HTKSVNDNSSNKPA-UHFFFAOYSA-N
- SMILES: OC(C1CC2=CN=CN=C2CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 208
- XLogP3: 0.4
- Topological Polar Surface Area: 63.1
5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T304205-10mg |
5,6,7,8-tetrahydroquinazoline-6-carboxylic acid |
1369096-46-7 | 10mg |
$ 75.00 | 2023-09-06 | ||
| TRC | T304205-50mg |
5,6,7,8-tetrahydroquinazoline-6-carboxylic acid |
1369096-46-7 | 50mg |
$ 247.00 | 2023-09-06 | ||
| TRC | T304205-100mg |
5,6,7,8-tetrahydroquinazoline-6-carboxylic acid |
1369096-46-7 | 100mg |
$ 368.00 | 2023-09-06 | ||
| Chemenu | CM461932-250mg |
5,6,7,8-tetrahydroquinazoline-6-carboxylic acid |
1369096-46-7 | 95%+ | 250mg |
$504 | 2023-02-02 | |
| Chemenu | CM461932-500mg |
5,6,7,8-tetrahydroquinazoline-6-carboxylic acid |
1369096-46-7 | 95%+ | 500mg |
$778 | 2023-02-02 | |
| Chemenu | CM461932-1g |
5,6,7,8-tetrahydroquinazoline-6-carboxylic acid |
1369096-46-7 | 95%+ | 1g |
$989 | 2023-02-02 | |
| Enamine | EN300-253302-0.05g |
5,6,7,8-tetrahydroquinazoline-6-carboxylic acid |
1369096-46-7 | 95% | 0.05g |
$212.0 | 2024-06-19 | |
| Enamine | EN300-253302-0.1g |
5,6,7,8-tetrahydroquinazoline-6-carboxylic acid |
1369096-46-7 | 95% | 0.1g |
$317.0 | 2024-06-19 | |
| Enamine | EN300-253302-0.25g |
5,6,7,8-tetrahydroquinazoline-6-carboxylic acid |
1369096-46-7 | 95% | 0.25g |
$452.0 | 2024-06-19 | |
| Enamine | EN300-253302-0.5g |
5,6,7,8-tetrahydroquinazoline-6-carboxylic acid |
1369096-46-7 | 95% | 0.5g |
$713.0 | 2024-06-19 |
5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid
5,6,7,8-Tetrahydroquinazoline-6-carboxylic Acid: A Comprehensive Overview
The compound 5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid, identified by the CAS number 1369096-46-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of quinazoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery. The structure of 5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid consists of a quinazoline ring system with a carboxylic acid group at the 6-position and a tetrahydro substitution pattern across positions 5 to 8. This unique arrangement imparts the molecule with distinctive chemical and biological properties.
Recent studies have highlighted the importance of quinazoline derivatives in medicinal chemistry. For instance, researchers have explored the potential of 5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid as a lead compound for developing anti-cancer agents. The tetrahydro substitution pattern enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmacological studies. Additionally, the carboxylic acid group at position 6 facilitates further functionalization, enabling the creation of derivatives with enhanced therapeutic effects.
In terms of synthesis, 5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid can be prepared through various routes. One common method involves the cyclization of amino carbonyl compounds under specific reaction conditions. The synthesis process often requires precise control over reaction parameters to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the production of this compound, making it more accessible for large-scale applications.
The chemical properties of 5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid are also noteworthy. The molecule exhibits moderate solubility in polar solvents due to the presence of the carboxylic acid group. Its stability under physiological conditions makes it suitable for use in drug delivery systems. Furthermore, computational studies have revealed that the compound has favorable pharmacokinetic profiles, which are essential for its potential use as an orally administered drug.
Beyond its medicinal applications, 5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid has shown promise in materials science. Researchers have investigated its ability to form self-assembled monolayers on various substrates. These monolayers exhibit unique electronic properties that could be exploited in the development of advanced materials for electronic devices.
In conclusion, 5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid, with its CAS number136909-4-4-7, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its structural features and chemical properties make it an invaluable tool in both academic research and industrial development.
1369096-46-7 (5,6,7,8-Tetrahydroquinazoline-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)